(4-(4-fluoro-3-methylphenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(pyrrolidin-1-yl)methanone

• IUPAC Name: [4-(4-fluoro-3-methylphenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C20H19FN2O3S/c1-14-12-15(8-9-16(14)21)23-13-19(20(24)22-10-4-5-11-22)27(25,26)18-7-3-2-6-17(18)23/h2-3,6-9,12-13H,4-5,10-11H2,1H3
• InChI Key: YEJJDFZXXNDJTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N2C=C(S(=O)(=O)C3=CC=CC=C32)C(=O)N4CCCC4)F
• Molecular Formula: C20H19FN2O3S
• Molecular Weight: 386.4 g/mol
• CAS No.: 1251698-82-4

Description

(4-(4-fluoro-3-methylphenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(pyrrolidin-1-yl)methanone is a useful research compound. Its molecular formula is C20H19FN2O3S and its molecular weight is 386.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis and crystal structure of compounds related to (4-(4-fluoro-3-methylphenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(pyrrolidin-1-yl)methanone have been explored, with a focus on boric acid ester intermediates containing benzene rings. These compounds were obtained through a multi-step substitution reaction and were analyzed using techniques such as FTIR, NMR spectroscopy, mass spectrometry, and X-ray diffraction. Density Functional Theory (DFT) was used to further calculate the molecular structures, which were found consistent with the crystal structures obtained via X-ray diffraction. The study also investigated the molecular electrostatic potential and frontier molecular orbitals through DFT, revealing some of the physicochemical properties of the compounds (Huang et al., 2021).

Potential Biological Activities

• In another study, derivatives of a similar compound were synthesized and evaluated for their anticonvulsant activities using the maximal electroshock (MES) test, and neurotoxicity was assessed through the rotorod test. One of the derivatives showed significant potency as an anticonvulsant agent with a protective index higher than that of the reference drug phenytoin. The possible mechanism of action was explored through in vitro evaluation of its influence on sodium channels (Malik & Khan, 2014).